Cas no 40792-14-1 (Ethyl 6-azabicyclo[3.2.2]non-8-ene-6-carboxylate)

• Product Name: Ethyl 6-azabicyclo[3.2.2]non-8-ene-6-carboxylate
• CAS No: 40792-14-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 2633214
• PubChem ID: 12702548
• Update Time: 2025-04-21

Ethyl 6-azabicyclo[3.2.2]non-8-ene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 9-azabicyclo[3.2.2]non-6-ene-9-carboxylate
• Ethyl 6-azabicyclo[3.2.2]non-8-ene-6-carboxylate
• 40792-14-1
• DTXSID80507406

• Inchi： 1S/C11H17NO2/c1-2-14-11(13)12-8-9-4-3-5-10(12)7-6-9/h6-7,9-10H,2-5,8H2,1H3
• InChI Key： KLGIRYMIVZTDOG-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC2C=CC1CCC2)=O

Computed Properties

• Exact Mass: 195.125928785Da
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų